Cas no 83591-91-7 (1H-Pyrrole-2,5-dione, 3,4-dichloro-1-[4-(2-propenyloxy)phenyl]-)

• Product Name: 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-[4-(2-propenyloxy)phenyl]-
• CAS No: 83591-91-7
• MF: C₁₃H₉Cl₂NO₃
• MW: 298.121461629868
• CID: 668818
• PubChem ID: 13092435
• Update Time: 2025-04-19

1H-Pyrrole-2,5-dione, 3,4-dichloro-1-[4-(2-propenyloxy)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-[4-(2-propenyloxy)phenyl]-
• 3,4-dichloro-1-(4-prop-2-enoxyphenyl)pyrrole-2,5-dione
• 3,4-Dichloro-1-{4-[(prop-2-en-1-yl)oxy]phenyl}-1H-pyrrole-2,5-dione
• DTXSID00517921
• SCHEMBL9787506
• 83591-91-7

• Inchi： 1S/C13H9Cl2NO3/c1-2-7-19-9-5-3-8(4-6-9)16-12(17)10(14)11(15)13(16)18/h2-6H,1,7H2
• InChI Key： PVWNPZDAJVFLTH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)C1C=CC(=CC=1)OCC=C)=O)Cl

Computed Properties

• Exact Mass: 296.9959485g/mol
• Monoisotopic Mass: 296.9959485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.6Ų